Cas no 2577-48-2 (methyl (2S)-pyrrolidine-2-carboxylate)

• Product Name: methyl (2S)-pyrrolidine-2-carboxylate
• CAS No: 2577-48-2
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 269361
• PubChem ID: 853477
• Update Time: 2025-08-03

methyl (2S)-pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl pyrrolidine-2-carboxylate
• L-Proline methyl ester
• methyl (2S)-2-pyrrolidinecarboxylate
• METHYLL-PROLINATEHCL
• Methyl L-prolinate
• methyl (2S)-pyrrolidine-2-carboxylate
• (L)-proline methyl ester
• SCHEMBL51793
• L-Proline, methyl ester
• Q27236825
• (S)-methylpyrrolidine-2-carboxylate
• (-)-L-Proline methyl ester
• L-prolin methyl ester
• AKOS000348803
• (S)-pyrrolidin-2-yl-carboxylic acid methyl ester
• 2577-48-2
• NH-Pro-OMe
• L-ProOMe
• METHYL (S)-PYRROLIDINE-2-CARBOXYLATE
• MFCD03790963
• (S)-PYRROLIDINE-2-CARBOXYLIC ACID METHYL ESTER
• EINECS 219-932-6
• l-pro methyl ester
• (R,S)-Pyrrolidine-2-carboxylic acid methyl ester
• CAA57748
• proline methyl ester
• AS-82656
• PROLINE, METHYL ESTER, L-
• NS00044915
• A818007
• DTXSID401311462
• proline, methyl ester
• CS-0197089
• EN300-69504
• METHYL PROLINE, (S)-
• UNII-0II79F4L0K
• proline-methyl ester
• BLWYXBNNBYXPPL-YFKPBYRVSA-N
• L-Proline Methyl Ester ee
• 0II79F4L0K
• H-Pro-OMe
• L-Pro-OMe
• METHYL PROLINE, (-)-
• (S)-proline methyl ester
• L-proline-methylester
• METHYL (S)-PROLINATE
• METHYL L-PROLINE
• ProOMe
• DTXCID00884408
• DTXSID60943883

• Inchi： 1S/C6H11NO2/c1-9-6(8)5-3-2-4-7-5/h5,7H,2-4H2,1H3/t5-/m0/s1
• InChI Key： BLWYXBNNBYXPPL-YFKPBYRVSA-N
• SMILES： O(C)C([C@@H]1CCCN1)=O

Computed Properties

• Exact Mass: 129.07900
• Monoisotopic Mass: 129.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.055
• Boiling Point: 169.9°C at 760 mmHg
• Flash Point: 56.5°C
• PSA: 38.33000
• LogP: 0.24020

methyl (2S)-pyrrolidine-2-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2S)-pyrrolidine-2-carboxylate

Methyl (2S)-Pyrrolidine-2-Carboxylate: A Comprehensive Overview

Methyl (2S)-pyrrolidine-2-carboxylate, also known by its CAS number 2577-48-2, is a versatile compound with significant applications in various fields. This compound is a methyl ester of (2S)-pyrrolidine-2-carboxylic acid, and its structure consists of a pyrrolidine ring with a carboxylate group at the 2-position and a methyl ester substituent. The compound's stereochemistry is crucial, as the (2S) configuration imparts unique properties that make it valuable in different industries.

Methyl pyrrolidine carboxylate has been extensively studied for its role in pharmaceuticals, agrochemicals, and materials science. Recent research has highlighted its potential as an intermediate in the synthesis of bioactive compounds. For instance, studies have shown that derivatives of this compound can exhibit antimicrobial and anti-inflammatory activities, making them promising candidates for drug development.

The synthesis of methyl (2S)-pyrrolidine-2-carboxylate involves several methods, including enzymatic resolution and chemical synthesis. Enzymatic approaches have gained popularity due to their high stereoselectivity and environmentally friendly nature. For example, lipase-catalyzed resolution of racemic pyrrolidine carboxylic acid has been reported as an efficient method to obtain the (2S) enantiomer. This approach not only ensures high purity but also aligns with the growing demand for sustainable chemical processes.

In terms of applications, methyl pyrrolidine carboxylate is widely used in the formulation of agrochemicals. Its ability to act as a chelating agent makes it effective in enhancing the bioavailability of metal micronutrients in plants. Recent studies have demonstrated that this compound can improve crop yields by facilitating the uptake of essential nutrients such as zinc and iron. This property has made it a valuable ingredient in fertilizers and plant growth regulators.

Moreover, methyl (2S)-pyrrolidine-2-carboxylate has found applications in the pharmaceutical industry as an intermediate in the synthesis of complex molecules. Its chiral center provides a platform for constructing biologically active compounds with specific stereochemistry. For example, it has been used in the synthesis of beta-lactam antibiotics and other therapeutic agents. The compound's role in drug discovery underscores its importance in modern medicinal chemistry.

Recent advancements in materials science have also explored the use of methyl pyrrolidine carboxylate as a precursor for polymeric materials. Its ability to form stable polyesters through condensation reactions has led to its incorporation into biodegradable polymers. These polymers have potential applications in packaging, textiles, and biomedical devices, offering an eco-friendly alternative to traditional plastics.

In conclusion, methyl (2S)-pyrrolidine-2-carboxylate is a multifaceted compound with diverse applications across various industries. Its stereochemical properties, combined with its versatility in synthesis and application, make it a valuable tool in modern chemistry. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.